Cas no 91733-72-1 (Phenol, phenoxy-,tetrachloro deriv. (9CI))
91733-72-1 structure
Product Name:Phenol, phenoxy-,tetrachloro deriv. (9CI)
CAS No:91733-72-1
MF:C12H6Cl4O2
MW:323.986839771271
CID:814377
PubChem ID:176550
Update Time:2025-04-19
Phenol, phenoxy-,tetrachloro deriv. (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phenol, phenoxy-,tetrachloro deriv. (9CI)
- 2,3,4,5-tetrachloro-6-phenoxyphenol
- DTXSID20238681
- 2,3,4,5-tetrachloro-6-(phenoxy)phenol
- tetrachlorophenoxyphenol
- 91733-72-1
- SCHEMBL14157197
-
- Inchi: 1S/C12H6Cl4O2/c13-7-8(14)10(16)12(11(17)9(7)15)18-6-4-2-1-3-5-6/h1-5,17H
- InChI Key: HCMRJWIKQAJMJZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=C(C(=C1OC1C=CC=CC=1)O)Cl)Cl)Cl
Computed Properties
- Exact Mass: 323.909
- Monoisotopic Mass: 321.912
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.57
- Boiling Point: 352.6°C at 760 mmHg
- Flash Point: 167.1°C
- Refractive Index: 1.638
Phenol, phenoxy-,tetrachloro deriv. (9CI) Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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